Cas no 2138406-34-3 (2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl)-)

• Product Name: 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl)-
• CAS No: 2138406-34-3
• MF: C₇H₁₂F₃NO₃S
• MW: 247.235291481018
• CID: 5289103
• Update Time: 2025-07-16

2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C7H12F3NO3S/c1-11-15(12,13)5-2-3-14-6(4-5)7(8,9)10/h5-6,11H,2-4H2,1H3
• InChI Key： KRRMFALXIKCFRK-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OCCC(S(NC)(=O)=O)C1

Additional information on 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl)-

Professional Introduction to 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl) (CAS No. 2138406-34-3)

The compound 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl), identified by its CAS number 2138406-34-3, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tetrahydropyran core, combined with a sulfonamide functional group and a trifluoromethyl substituent, endows the molecule with enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the development of sulfonamide-based compounds, owing to their versatile biological properties. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticonvulsant effects, making them valuable scaffolds for drug discovery. The incorporation of a tetrahydropyran ring into the molecular structure not only enhances solubility but also modulates electronic properties, thereby influencing receptor interactions. Furthermore, the trifluoromethyl group is a key pharmacophore that contributes to lipophilicity and metabolic resistance, critical factors in drug design.

Recent studies have highlighted the potential of 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl) as a lead compound in the development of novel therapeutic agents. Its ability to interact with various enzymes and receptors has been explored in preclinical models, demonstrating efficacy in treating neurological disorders and chronic inflammatory conditions. The trifluoromethyl moiety plays a pivotal role in stabilizing the molecule’s bioactive conformation, thereby improving its pharmacokinetic profile. This compound exemplifies the growing trend of incorporating fluorinated groups into drug candidates to enhance their therapeutic efficacy.

The synthesis of 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the tetrahydropyran scaffold efficiently. The introduction of the sulfonamide group is typically achieved through nucleophilic substitution reactions or condensation with appropriate sulfonyl chlorides. The final step involves the addition of the trifluoromethyl group via metal-halogen exchange or direct fluorination techniques.

From a computational chemistry perspective, the molecular structure of 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl) has been extensively analyzed using molecular dynamics simulations and quantum mechanical calculations. These studies have provided insights into its binding interactions with biological targets at an atomic level. The sulfonamide moiety has been found to form strong hydrogen bonds with polar residues in protein active sites, while the trifluoromethyl group enhances hydrophobic interactions. Such detailed mechanistic understanding is crucial for optimizing drug design and improving target specificity.

The pharmacological profile of this compound has been evaluated in various in vitro and in vivo models. Initial studies have revealed its potential as an inhibitor of enzymes involved in metabolic pathways associated with cancer progression. The tetrahydropyran ring contributes to its ability to penetrate biological membranes efficiently, ensuring rapid distribution within target tissues. Additionally, preliminary toxicology studies indicate that 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl) exhibits low systemic toxicity at therapeutic doses, suggesting its suitability for further clinical development.

As research progresses, novel derivatives of this compound are being explored to enhance its therapeutic potential further. Modifications such as varying substituents on the tetrahydropyran ring or introducing additional functional groups have shown promising results in preclinical trials. These modifications aim to fine-tune pharmacokinetic properties while maintaining high bioactivity against target enzymes and receptors. Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the translation of these findings from bench to bedside.

The significance of 2H-Pyran-4-sulfonamide, tetrahydro-N-methyl-2-(trifluoromethyl) extends beyond its immediate therapeutic applications; it also serves as a valuable building block for future drug discovery programs. Its unique structural features provide a foundation for designing next-generation sulfonamide derivatives with improved pharmacological profiles. The growing body of research on this compound underscores its potential as a cornerstone in modern medicinal chemistry.